Cas no 56699-31-1 (Androst-4-ene-3,17-diol, dipropanoate, (3β,17β)-)

• Product Name: Androst-4-ene-3,17-diol, dipropanoate, (3β,17β)-
• CAS No: 56699-31-1
• MF: C₂₅H₃₈O₄
• MW: 402.566828250885
• CID: 3012047
• Update Time: 2025-06-13

Androst-4-ene-3,17-diol, dipropanoate, (3β,17β)- Chemical and Physical Properties

Names and Identifiers

• Androst-4-ene-3,17-diol, dipropanoate, (3β,17β)-
• Androst-4-ene-3β,17β-diol, dipropionate

Additional information on Androst-4-ene-3,17-diol, dipropanoate, (3β,17β)-

Comprehensive Guide to Androst-4-ene-3,17-diol, dipropanoate, (3β,17β)- (CAS No. 56699-31-1): Properties, Applications, and Research Insights

Androst-4-ene-3,17-diol, dipropanoate, (3β,17β)-, with the CAS number 56699-31-1, is a steroidal compound that has garnered significant attention in biochemical and pharmaceutical research. This esterified derivative of androstenediol is characterized by its unique molecular structure, which includes propanoate groups at the 3β and 17β positions. The compound's lipophilic nature and enhanced stability make it a subject of interest for various applications, including hormone therapy and metabolic studies.

In recent years, the demand for steroid derivatives like Androst-4-ene-3,17-diol, dipropanoate has surged due to their potential in performance optimization and therapeutic interventions. Researchers are particularly intrigued by its role in modulating androgen receptors, which could have implications for conditions related to hormonal imbalances. The compound's CAS no. 56699-31-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed topics surrounding Androst-4-ene-3,17-diol, dipropanoate is its bioavailability and metabolic pathways. Unlike its non-esterified counterparts, this compound exhibits prolonged activity due to slower hydrolysis rates in vivo. This property has led to investigations into its use as a sustained-release agent in drug formulations. Additionally, its potential to cross the blood-brain barrier has sparked interest in neurological research.

The synthesis of Androst-4-ene-3,17-diol, dipropanoate, (3β,17β)- involves precise chemical steps to ensure high purity and yield. Advanced techniques such as HPLC purification and spectroscopic validation (e.g., NMR, MS) are employed to confirm its structural integrity. These rigorous protocols align with the growing emphasis on quality control in pharmaceutical manufacturing, a topic highly prioritized by regulatory bodies worldwide.

From an industrial perspective, the compound's stability under varying pH conditions makes it suitable for inclusion in topical and injectable formulations. Its compatibility with excipients like polyethylene glycol and cyclodextrins further expands its utility. Such features are critical for formulators aiming to develop next-generation drug delivery systems, a trending focus area in biotech innovation.

Emerging studies also explore the anti-inflammatory properties of Androst-4-ene-3,17-diol derivatives, suggesting potential applications beyond traditional endocrine therapies. For instance, its interaction with glucocorticoid receptors could pave the way for novel treatments in autoimmune disorders. These findings resonate with the increasing public interest in personalized medicine and targeted therapies.

In conclusion, Androst-4-ene-3,17-diol, dipropanoate, (3β,17β)- (CAS 56699-31-1) represents a versatile compound with multifaceted applications. Its ongoing research underscores the importance of steroid chemistry in addressing contemporary health challenges. As scientific inquiries evolve, this molecule is poised to remain at the forefront of biomedical advancements.